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Compound of Interest

Compound Name: Virapinib

Cat. No.: B15567088

For Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel small molecule antiviral agent that has demonstrated potent broad-
spectrum activity against a range of enveloped viruses. Its uniqgue mechanism of action, the
inhibition of viral entry via macropinocytosis, presents a promising new therapeutic strategy for
combating viral infections. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological activity of Virapinib. Detailed
experimental protocols for key assays and a summary of its antiviral efficacy are presented to
support further research and development efforts.

Chemical Structure and Properties

Virapinib is a complex heterocyclic molecule. Its chemical identity and fundamental properties
are summarized below.

Table 1: Chemical and Physical Properties of Virapinib

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15567088?utm_src=pdf-interest
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/product/b15567088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

IUPAC Name

[3-[7-methyl-4-
(methylamino)-6,8-dihydro-5H-
pyrido[3,4-d]pyrimidin-2-
yllpyrrolidin-1-yl]-[4-(4-
methylpiperidin-1-

yl)phenyllmethanone

[1]

SMILES

CC1CCN(CC1)C2=CC=C(C=C
2)C(=0)N3CCC(C3)C4=NC5=
C(CCN(C5)C)C(=N4)NC

[1]

Chemical Formula

C26H36N60

[1]

Molar Mass 448.615 g-mol-1 [1]
CAS Number 1794091-10-3 [1]
Appearance Solid [2]
Solubility Soluble in DMSO [2]

Mechanism of Action: Inhibition of
Macropinocytosis

Virapinib exerts its antiviral effect by inhibiting macropinocytosis, a cellular process of non-

specific bulk fluid and solute uptake from the extracellular environment.[3][4][5][6] Several

viruses exploit this pathway to gain entry into host cells.[3][4][5][6] By blocking this portal of

entry, Virapinib effectively prevents viral infection at an early stage.

The following diagram illustrates the proposed mechanism of Virapinib's action:
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Viral Entry via Macropinocytosis and Inhibition by Virapinib
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Pseudovirus Neutralization Assay Workflow
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Macropinocytosis Inhibition Assay Workflow

Cell Preparation & Treatment
Seed cells (e.g., A549)
on coverslips or in imaging plates

:

Treat cells with Virapinib
at various concentrations

Uptake & Staining
4
Add fluorescently labeled dextran
(e.g., FITC-dextran) to the media
Incubate for a defined period
(e.g., 30 minutes)
Wash cells to remove
extracellular dextran
Fix and stain nuclei
(e.g., with DAPI)

Imaging & Analysis

Acquire images using
fluorescence microscopy

:

Quantify intracellular
fluorescent puncta per cell

:

Determine the effect of Virapinib
on dextran uptake

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Spectrum Antiviral Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567088#chemical-structure-and-properties-of-
virapinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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